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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of pentabromotoluene. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on delivering precise data and established

experimental methodologies.

Core Physical and Chemical Properties
Pentabromotoluene, a heavily brominated aromatic compound, is primarily recognized for its

application as a flame retardant.[1][2] Its chemical structure, characterized by a toluene

backbone with five bromine substituents, imparts significant chemical stability and low volatility.

[1] The compound typically presents as a white to light yellow or orange crystalline powder.[1]

Table 1: Physical and Chemical Properties of Pentabromotoluene
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Property Value Reference

CAS Number 87-83-2 [3]

Molecular Formula C₇H₃Br₅ [3]

Molecular Weight 486.62 g/mol [1]

Melting Point 285-286 °C [4]

Boiling Point 356.78 °C (rough estimate) [4]

Density 1.67 g/cm³ [2]

Water Solubility Insoluble [4]

Solubility in Organic Solvents

Slightly soluble in Benzene,

slightly soluble (when heated)

in Chloroform and DMSO.

[4]

Appearance
White to light yellow to light

orange powder/crystal
[4]

Stability Stable [4]

Experimental Protocols
Synthesis of Pentabromotoluene
A documented method for the synthesis of pentabromotoluene involves the bromination of

toluene.

Reaction Scheme:
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Dissolve crude product in
minimum hot solvent

Hot filtration to remove
insoluble impurities

Slowly cool the filtrate
to induce crystallization

Vacuum filtration to
isolate crystals

Wash crystals with
cold solvent

Dry the purified crystals

Gas Chromatography (GC) Mass Spectrometry (MS)

Sample Injection Separation in
Capillary Column Ionization Mass Analysis Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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